Cas no 1361659-12-2 (3-(2,3,4-Trichlorophenyl)picolinic acid)

• Product Name: 3-(2,3,4-Trichlorophenyl)picolinic acid
• CAS No: 1361659-12-2
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4970267
• Update Time: 2025-06-30

3-(2,3,4-Trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,4-Trichlorophenyl)picolinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-8-4-3-6(9(14)10(8)15)7-2-1-5-16-11(7)12(17)18/h1-5H,(H,17,18)
• InChI Key： TZXCKPWRNPYISL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC=CN=C1C(=O)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2

Additional information on 3-(2,3,4-Trichlorophenyl)picolinic acid

3-(2,3,4-Trichlorophenyl)picolinic acid (CAS No. 1361659-12-2): An Overview

3-(2,3,4-Trichlorophenyl)picolinic acid (CAS No. 1361659-12-2) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structure and potential biological activities. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research findings.

Chemical Structure and Properties

3-(2,3,4-Trichlorophenyl)picolinic acid is a substituted picolinic acid derivative characterized by a 2,3,4-trichlorophenyl group attached to the picolinic acid moiety. The molecular formula of this compound is C₁₃H₇Cl₃N₂O₂, with a molecular weight of approximately 318.5 g/mol. The presence of multiple chlorine atoms imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity.

The compound exhibits poor solubility in water but is soluble in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. Its melting point is around 180-185°C, and it is stable under standard laboratory conditions. However, care should be taken to avoid exposure to strong acids or bases, as these can potentially degrade the compound.

Synthesis Methods

The synthesis of 3-(2,3,4-trichlorophenyl)picolinic acid has been explored using various methodologies. One common approach involves the reaction of 2,3,4-trichlorophenylamine with picolinoyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via an amide intermediate, which is subsequently hydrolyzed to yield the final product.

An alternative method involves the condensation of 2,3,4-trichlorobenzaldehyde with picolinaldehyde followed by oxidation to form the carboxylic acid. This route offers a more straightforward synthetic pathway but may require additional purification steps to ensure high purity of the final product.

Biological Activity and Applications

3-(2,3,4-Trichlorophenyl)picolinic acid has been investigated for its potential biological activities in various preclinical studies. Recent research has focused on its anti-inflammatory and anticancer properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory effects, 3-(2,3,4-trichlorophenyl)picolinic acid has demonstrated promising anticancer activity against several cancer cell lines. Mechanistic studies suggest that it may induce apoptosis through the activation of caspase pathways and the modulation of cell cycle regulatory proteins. These findings have led to increased interest in exploring this compound as a potential lead molecule for the development of novel anticancer agents.

Toxicity and Safety Considerations

The safety profile of 3-(2,3,4-trichlorophenyl)picolinic acid is an important consideration for its potential therapeutic applications. Preclinical toxicity studies have generally shown that this compound has low acute toxicity when administered orally or intraperitoneally in animal models. However, chronic exposure or high doses may lead to adverse effects such as liver toxicity or renal dysfunction.

To ensure safe handling and use of this compound in research settings, appropriate personal protective equipment (PPE) should be worn, and standard laboratory safety protocols should be followed. Additionally, it is advisable to conduct thorough risk assessments before initiating any new studies involving this compound.

Conclusion

3-(2,3,4-Trichlorophenyl)picolinic acid (CAS No. 1361659-12-2) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and potential therapeutic applications make it an attractive target for medicinal chemists and pharmaceutical researchers. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.